Cas no 313254-68-1 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide
• CAS No: 313254-68-1
• MF: C₂₂H₁₉N₃O₂
• MW: 357.405164957047
• CID: 6341834
• PubChem ID: 3970569
• Update Time: 2025-06-07

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide
• SR-01000394920-1
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-4-ethoxybenzamide
• ChemDiv1_000219
• SR-01000394920
• F0013-0103
• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-4-ethoxybenzamide
• AKOS001153849
• HMS587J21
• Z30822385
• 313254-68-1
• N-[2-(1H-benzimidazol-2-yl)phenyl]-4-ethoxybenzamide
• Oprea1_103885

• Inchi： 1S/C22H19N3O2/c1-2-27-16-13-11-15(12-14-16)22(26)25-18-8-4-3-7-17(18)21-23-19-9-5-6-10-20(19)24-21/h3-14H,2H2,1H3,(H,23,24)(H,25,26)
• InChI Key： ZPYPYUIAPGEMOE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(NC1=CC=CC=C1C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 357.147726857g/mol
• Monoisotopic Mass: 357.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67Ų

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide

Recent Advances in the Study of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide (CAS: 313254-68-1)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide (CAS: 313254-68-1) is a benzimidazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the structural integrity of the compound. Additionally, computational methods such as density functional theory (DFT) calculations have been utilized to predict its electronic properties and reactivity, providing valuable insights for further modifications.

Pharmacological investigations have revealed that N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide exhibits promising activity against a range of biological targets. In vitro studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

The mechanism of action of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide has been elucidated through a combination of biochemical and cellular assays. Researchers have identified its ability to modulate key signaling pathways, such as the NF-κB and MAPK cascades, which play pivotal roles in immune response and cell proliferation. These findings underscore the compound's potential as a multi-target agent, capable of addressing complex disease mechanisms.

Despite these promising results, challenges remain in the development of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide as a drug candidate. Issues such as off-target effects and toxicity profiles need to be addressed through rigorous preclinical testing. Current efforts are focused on structure-activity relationship (SAR) studies to optimize the compound's selectivity and minimize adverse effects. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-ethoxybenzamide (CAS: 313254-68-1) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and diverse pharmacological activities make it a valuable subject of ongoing research. Future studies will likely explore its potential in combination therapies and its applicability in treating a broader range of diseases. The continued investigation of this compound holds great promise for advancing the field of chemical biology and drug discovery.